Cas no 1314913-58-0 (3-fluoro-2-hydrazinyl-6-methylpyridine)

• Product Name: 3-fluoro-2-hydrazinyl-6-methylpyridine
• CAS No: 1314913-58-0
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 5907719
• PubChem ID: 53402757
• Update Time: 2025-06-08

3-fluoro-2-hydrazinyl-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-hydrazinyl-6-methylpyridine
• Pyridine, 3-fluoro-2-hydrazinyl-6-methyl-
• SY356932
• 1314913-58-0
• MFCD09999953
• AKOS006341608
• (3-fluoro-6-methylpyridin-2-yl)hydrazine
• SCHEMBL20278453
• EN300-7636258

• Inchi： 1S/C6H8FN3/c1-4-2-3-5(7)6(9-4)10-8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： MFIOGUYFUVZPFZ-UHFFFAOYSA-N
• SMILES： C1(NN)=NC(C)=CC=C1F

Computed Properties

• Exact Mass: 141.07022543g/mol
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 213.7±50.0 °C(Predicted)
• pka: 8.51±0.70(Predicted)

Additional information on 3-fluoro-2-hydrazinyl-6-methylpyridine

Introduction to 3-fluoro-2-hydrazinyl-6-methylpyridine (CAS No. 1314913-58-0)

3-fluoro-2-hydrazinyl-6-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1314913-58-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 3-fluoro-2-hydrazinyl-6-methylpyridine, particularly the presence of a fluorine atom, a hydrazinyl group, and a methyl substituent, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The fluorine atom in the molecule exerts a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the pyridine ring. This feature makes 3-fluoro-2-hydrazinyl-6-methylpyridine a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The hydrazinyl group introduces a reactive site that can participate in various chemical transformations, such as condensation reactions or nucleophilic substitutions, enabling the construction of diverse molecular architectures. Additionally, the methyl group at the 6-position provides steric and electronic influences that can fine-tune the overall properties of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated pyridines. The introduction of fluorine into pharmaceutical molecules often enhances their metabolic stability, binding affinity, and bioavailability. For instance, fluoro-pyridines have been extensively studied for their role in developing antiviral, anticancer, and anti-inflammatory agents. The hydrazinyl moiety in 3-fluoro-2-hydrazinyl-6-methylpyridine further extends its utility as a building block for pharmacophores, particularly in designing molecules that interact with biological targets such as enzymes or receptors.

One of the most compelling aspects of 3-fluoro-2-hydrazinyl-6-methylpyridine is its versatility in synthetic applications. The compound serves as a precursor for constructing more intricate pyridine derivatives through functional group interconversions. For example, the hydrazinyl group can be oxidized to form an azo compound or undergo cycloaddition reactions with alkynes to form pyrazoles or triazoles. These transformations are particularly valuable in medicinal chemistry, where such heterocycles are known to exhibit significant biological activity.

Recent studies have highlighted the importance of fluorinated hydrazino-pyridines in developing novel therapeutic agents. A notable area of research involves their application in antitumor therapies. The combination of fluorine and hydrazinyl groups creates a molecular scaffold that can interact with biological pathways involved in cancer cell proliferation and survival. Preclinical investigations have demonstrated that derivatives of 3-fluoro-2-hydrazinyl-6-methylpyridine exhibit promising inhibitory effects on certain kinases and other enzymes overexpressed in tumor cells. These findings underscore the potential of this compound as a lead structure for further drug development.

The methyl substituent at the 6-position also plays a crucial role in determining the pharmacokinetic properties of 3-fluoro-2-hydrazinyl-6-methylpyridine derivatives. Computational studies have shown that this group can influence both lipophilicity and metabolic stability, factors that are critical for drug efficacy and safety. By optimizing the position and nature of substituents like methyl groups, chemists can fine-tune these properties to achieve desired pharmacological outcomes.

Another emerging area of interest is the use of 3-fluoro-2-hydrazinyl-6-methylpyridine in designing small molecule probes for biochemical assays. The compound’s unique reactivity allows it to serve as a tool for investigating enzyme mechanisms or identifying new drug targets. For instance, its hydrazinyl group can be used to trap reactive intermediates or covalently label specific proteins involved in disease pathways. Such applications not only advance our understanding of biological processes but also facilitate the discovery of novel therapeutic strategies.

The synthesis of 3-fluoro-2-hydrazinyl-6-methylpyridine itself is an intriguing challenge due to its complex structural features. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity levels. These advancements make it feasible to produce larger quantities of 3-fluoro-2-hydrazinyl-6-methylpyridine, thereby supporting both academic research and industrial applications.

The future prospects for 3-fluoro-2-hydrazinyl-6-methylpyridine are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative drug candidates targeting various diseases. The compound’s unique structural features make it an attractive candidate for further exploration in areas such as immunomodulation and neuropharmacology, where fluorinated pyridines have shown particular promise.

In conclusion,3-fluoro-2-hydrazinyl-6-methylpyridine (CAS No. 1314913-58-0) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential biological applications. Its structural motifs—fluorine, hydrazinyl, and methyl groups—contribute to its utility as a synthetic intermediate and pharmacophore for developing novel therapeutic agents. As research continues to uncover new uses for this compound,3-fluoro-2-hydrazinyl-6-methylpyridine is poised to play an increasingly important role in addressing unmet medical needs.